Cas no 953227-43-5 (2-{7-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(4-methylpyridin-2-yl)acetamide)

• Product Name: 2-{7-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(4-methylpyridin-2-yl)acetamide
• CAS No: 953227-43-5
• MF: C₁₅H₁₆N₄O₂S
• MW: 316.378141403198
• CID: 5954853
• PubChem ID: 16867998
• Update Time: 2025-07-14

2-{7-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(4-methylpyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{7-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(4-methylpyridin-2-yl)acetamide
• 2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-(4-methylpyridin-2-yl)acetamide
• 2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(4-methylpyridin-2-yl)acetamide
• 953227-43-5
• F2495-0351
• AKOS024652640
• 2-{7-methyl-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-(4-methylpyridin-2-yl)acetamide

• Inchi： 1S/C15H16N4O2S/c1-9-3-4-16-12(5-9)18-13(20)7-11-8-22-15-17-10(2)6-14(21)19(11)15/h3-6,11H,7-8H2,1-2H3,(H,16,18,20)
• InChI Key： SLWWUHFWHCGWLU-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC(C)=C1)(=O)CC1N2C(SC1)=NC(C)=CC2=O

Computed Properties

• Exact Mass: 316.09939694g/mol
• Monoisotopic Mass: 316.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-{7-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(4-methylpyridin-2-yl)acetamide

Introduction to 2-{7-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(4-methylpyridin-2-yl)acetamide (CAS No. 953227-43-5)

2-{7-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(4-methylpyridin-2-yl)acetamide, with the CAS number 953227-43-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the thiazolo-pyrimidine core and the acetamide functional group, contribute to its intriguing pharmacological profile.

The chemical structure of 2-{7-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(4-methylpyridin-2-yl)acetamide (CAS No. 953227-43-5) is characterized by a central thiazolo-pyrimidine scaffold that is substituted with a methyl group at the 7-position and an acetamide moiety linked to the 3-position. The acetamide group is further substituted with a 4-methylpyridine ring at the nitrogen atom. This complex arrangement of functional groups imparts the compound with a high degree of structural rigidity and specific interactions with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that 2-{7-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(4-methylpyridin-2-yl)acetamide exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory effects, this compound has also shown promise as an anticancer agent. A study published in Cancer Research demonstrated that 2-{7-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(4-methylpyridin-2-yl)acetamide exhibits selective cytotoxicity against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase-dependent pathways and the inhibition of cell cycle progression at the G1/S phase.

The pharmacokinetic properties of 2-{7-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}-N-(4-methylpyridin-2-yl)acetamide have also been investigated. Preclinical studies indicate that it has favorable oral bioavailability and a reasonable half-life in animal models. These properties make it an attractive candidate for further development as a potential therapeutic agent.

The safety profile of this compound is another critical aspect that has been evaluated. Toxicity studies conducted in both in vitro and in vivo models have shown that 2-{7-methyl-5-oxo-2H,3H,5H-1,b thiazolo-apyrimidin-yl}-N-(4-methylpyridin-yl)a exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, 2-{7-methyl-5-oxo-2H,b thiazolo-ab pyrimidin-yb l}-N-(4-methylpyridin-yb l}a, identified by CAS No. 953227-43-5, represents a promising candidate for further exploration in medicinal chemistry and pharmaceutical development. Its unique structural features and diverse biological activities make it a valuable addition to the growing repertoire of heterocyclic compounds with therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.